Keratan Sulphate

• CAS No.: 9056-36-4
• Molecular Formula: N/A
• Synonyms: Keratan O-sulfate; Keratan Polysulfate; Keratan Sulfate-1; Keratan Sulphate; Keratan, Sulfate; Keratosulfates; Mucokeratan Hydrogen Sulfate

Description

Keratan sulfate (KS) is a glycosaminoglycan (GAG) that plays an important role in tissue structure and function, cell communication, and response to physiological changes[“].It is composed of repeating disaccharide units of galactose and N-acetylglucosamine, which are sulfated at various positions[“]. Keratan sulfate  is found in several tissues, including the cornea, cartilage, and neural tissues[“].

Synthetic Analysis

The synthesis of keratan sulfate (Keratan Sulphate) involves the enzymatic addition of sulfate groups to the core disaccharide structure of galactose and N-acetylglucosamine (GlcNAc)[“].

Reaction Conditions

The synthesis of Keratan sulfate requires specific enzymatic conditions, including the presence of sulfotransferases such as GlcNAc6ST and Keratan SulphateGal6ST[“]. These enzymes catalyze the transfer of sulfate groups to the appropriate positions on the disaccharide units[“]. The reaction typically occurs in an aqueous environment at physiological pH and temperature.

Reaction Steps

N-acetylglucosaminylation: Addition of a GlcNAc residue to the non-reducing terminal galactose.

C-6 Sulfation: Sulfation of the GlcNAc residue by GlcNAc6ST.

Galactosylation: Addition of another galactose residue to the growing chain.

C-6 Sulfation of Galactose: Further sulfation of some galactose residues by Keratan SulphateGal6ST.

Reaction Mechanism

The reaction mechanism involves the transfer of sulfate groups from the donor molecule 3'-phosphoadenosine-5'-phosphosulfate (PAPS) to the hydroxyl groups of the disaccharide units. This transfer is catalyzed by sulfotransferases, which recognize specific substrates and positions for sulfation.

Safety and Environmental Protection

The synthesis of Keratan sulfate involves the use of enzymes and potentially hazardous chemicals like PAPS. Proper safety measures, such as the use of personal protective equipment (PPE) and working in a well-ventilated area, are essential to prevent exposure. The environmental impact is minimal as the process does not generate significant waste or toxic byproducts.

Molecular Structure

Atomic Arrangement

Keratan sulfate (Keratan Sulphate) is composed of repeating disaccharide units of galactose (Gal) and N-acetylglucosamine (GlcNAc), with sulfate groups attached at various positions[“]. The core structure is a repeating unit of Galβ1-4GlcNAc6S[“].

Bonding Type

The primary chemical bonds in keratan sulfate are glycosidic bonds linking the monosaccharide units and sulfate ester bonds attaching sulfate groups to the hydroxyl groups of the sugars[“][“].

Geometry

The geometry of keratan sulfate is influenced by the glycosidic linkages and the presence of sulfate groups. The disaccharide units adopt a chair conformation, typical for hexose sugars, while the sulfate groups introduce regions of negative charge that affect the overall molecular shape.

Electron Cloud Distribution

The electron cloud distribution in keratan sulfate is characterized by regions of high electron density around the oxygen atoms in the sulfate groups and the oxygen atoms in the glycosidic linkages. These regions contribute to the molecule's polarity and its interactions with water and other molecules.

Mechanism of Action

Target of Action

Keratan sulfate (Keratan Sulphate) primarily acts on proteoglycans and extracellular matrix proteins[“]. It interacts with core proteins such as lumican, keratocan, mimecan, fibromodulin, PRELP, osteoadherin, and aggrecan.

Mode of Action

Keratan sulfate interacts with its targets through electrostatic interactions and hydrogen bonding[“]. The sulfate groups on Keratan sulfate form ionic bonds with positively charged regions on the core proteins, facilitating the assembly of proteoglycan complexes. This interaction is crucial for maintaining the structural integrity and hydration of tissues such as cartilage and cornea.

Result of Action

The action of Keratan sulfate leads to enhanced tissue resilience and shock absorption[“]. In joints, Keratan sulfate acts as a cushion to absorb mechanical stress, reducing the risk of damage. In the cornea, Keratan sulfate contributes to transparency and proper light refraction. Additionally, Keratan sulfate plays a role in neuronal regeneration and wound healing by modulating cellular activities such as proliferation and migration[“].

Action Environment

The action of Keratan sulfate can be influenced by pH levels, ionic strength, and the presence of other biomolecules[“]. Environmental factors such as inflammation and oxidative stress can also impact the function and stability of Keratan sulfate in tissues.

Physical Properties

State

Keratan sulfate (Keratan Sulphate) is typically found in a solid state as part of proteoglycans in tissues such as cartilage and cornea.

Color and Appearance

Keratan sulfate is generally colorless and transparent when in its natural state within tissues. Its appearance is smooth at the molecular level.

Density

The density of keratan sulfate is not typically measured as a standalone compound due to its presence in complex biological structures. However, it is known to be a highly hydrated molecule.

Solubility

Keratan sulfate is soluble in water and other polar solvents due to its hydrophilic nature. The sulfate groups contribute to its solubility.

Electrical Conductivity and Thermal Conductivity

Keratan sulfate does not conduct electricity and has low thermal conductivity. It is an insulating material due to its composition of sugars and sulfate groups.

Chemical Properties

Chemical Reaction Type

Keratan sulfate (Keratan Sulphate) primarily undergoes hydrolysis reactions, where water breaks down the glycosidic bonds between the monosaccharide units. It can also participate in esterification reactions due to the presence of sulfate groups.

Reactivity

Keratan sulfate is relatively non-reactive with most common substances under physiological conditions. However, it can be hydrolyzed by strong acids or bases, and its sulfate groups can be reduced or oxidized under specific conditions.

Redox Property

Keratan sulfate is neither a strong oxidizing nor reducing agent. Its sulfate groups can undergo redox reactions, but these are not common under normal biological conditions.

Acidity and Alkalinity

Keratan sulfate itself is neutral in terms of acidity and alkalinity. However, the sulfate groups can act as weak acids, donating protons in highly alkaline environments.

Stability

Keratan sulfate is stable under physiological conditions but can be hydrolyzed by strong acids or bases. It is also sensitive to oxidative conditions, which can lead to the breakdown of sulfate groups.

Toxicity

Keratan sulfate is non-toxic and is naturally found in human tissues. It does not pose any known health risks when present in its natural form.

Biochemical Properties

Biochemical Properties

Keratan sulfate (Keratan Sulphate) is a sulfated glycosaminoglycan (GAG) that is found in various tissues, including the cornea, cartilage, and the central nervous system[“]. It is composed of repeating disaccharide units of galactose and N-acetylglucosamine, with sulfate groups attached[“]. Keratan sulfate  interacts with various proteins, including keratan sulfate proteoglycans (Keratan SulphatePGs), which are involved in cell signaling and tissue organization[“].

Cellular Effects

Keratan sulfate plays a crucial role in maintaining the structural integrity of tissues[“]. In the cornea, it contributes to transparency and hydration. In cartilage, Keratan sulfate  is involved in providing resistance to compression and facilitating smooth joint movement. In the central nervous system, Keratan sulfate  has been shown to regulate neuronal regeneration and sprouting[“].

Molecular Mechanism

The mechanism of action of keratan sulfate involves its interaction with cell surface receptors and extracellular matrix proteins[“]. Keratan sulfate  can bind to growth factors and cytokines, modulating their activity and influencing cellular processes such as proliferation, differentiation, and migration[“]. The sulfation pattern of Keratan sulfate  is critical for its binding specificity and biological activity.

Time Effect

The effect of keratan sulfate can change over time, depending on the physiological state and environmental conditions[“]. For example, during wound healing, the expression of Keratan sulfate  can be upregulated to promote tissue repair and regeneration. Similarly, in pathological conditions such as osteoarthritis, the degradation of Keratan sulfate  can lead to tissue damage and loss of function.

Related Small Molecules

2,3-Dibromosuccinic acid,1-(7,8-Dichloro-3,4-dihydroisoquinolin-2(1H)-yl)ethan-1-one,Asperlicin D,3-(2-Methyl-5-nitro-1h-imidazol-1-yl)propane-1,2-diol,HDL376,Ovalbumin (323-339) (chicken, japanese quail)

Scientific Research Applications

Ophthalmology: Corneal Transparency and Hydration

Keratan sulfate is a major component of the cornea, where it plays a critical role in maintaining transparency and hydration[“]. Research has shown that Keratan sulfate  contributes to the regulation of water content in the cornea, which is essential for maintaining its clarity and refractive properties[“]. Studies have also explored the potential of Keratan sulfate  in treating corneal diseases and injuries by promoting tissue repair and regeneration.

Orthopedics: Cartilage Repair and Osteoarthritis Treatment

In orthopedic research, keratan sulfate has been investigated for its role in cartilage repair and the treatment of osteoarthritis[“]. Keratan sulfate  is a key component of cartilage, providing resistance to compression and facilitating smooth joint movement[“]. Studies have shown that Keratan sulfate  can promote chondrocyte proliferation and matrix production, making it a potential therapeutic agent for cartilage regeneration and osteoarthritis management[“].

Neuroscience: Neuronal Regeneration and Sprouting

Keratan sulfate is also present in the central nervous system, where it has been shown to regulate neuronal regeneration and sprouting[“]. Research has demonstrated that Keratan sulfate  can modulate the activity of growth factors and cytokines, influencing neuronal growth and repair. This has led to investigations into the potential use of Keratan sulfate  in treating neurodegenerative diseases and spinal cord injuries.

Wound Healing: Tissue Repair and Regeneration

Keratan sulfate has been studied for its role in wound healing and tissue repair[“]. Keratan sulfate  expression is upregulated during the wound healing process, promoting cell migration, proliferation, and extracellular matrix production[“]. Research has shown that Keratan sulfate  can enhance the healing of skin wounds and other tissues, making it a potential therapeutic agent for improving wound healing outcomes.

Reproductive Biology: Embryo Implantation

In reproductive biology, keratan sulfate has been investigated for its role in embryo implantation[“]. Studies have shown that Keratan sulfate  is involved in the cellular recognition of protein ligands and axonal guidance, which are essential processes for successful embryo implantation[“]. Research has explored the potential of Keratan sulfate  in improving fertility treatments and supporting successful pregnancies.

Neurodegenerative Diseases: Alzheimer's Disease

Recent studies have suggested a potential link between keratan sulfate and neurodegenerative diseases, such as Alzheimer's disease[“]. Research has shown that Keratan sulfate  can modulate the activity of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. This has led to investigations into the use of Keratan sulfate  as a therapeutic agent for slowing the progression of neurodegenerative diseases.

Cellular Biology: Cell Motility and Recognition

Keratan sulfate has been studied for its role in cellular recognition and cell motility[“]. Research has shown that Keratan sulfate  can influence cell adhesion, migration, and signaling, which are essential processes for tissue development and repair. Studies have explored the potential of Keratan sulfate  in enhancing cell motility and improving tissue engineering applications.

Cancer Research: Tumor Growth and Metastasis

In cancer research, keratan sulfate has been investigated for its role in tumor growth and metastasis[“]. Studies have shown that Keratan sulfate  can modulate the activity of growth factors and cytokines, influencing tumor cell proliferation and migration. Research has explored the potential of Keratan sulfate  as a therapeutic target for inhibiting tumor growth and preventing metastasis.